Organic fluorophores with dual-state emission (DSE) are rare or difficult to observe because most of them display either aggregation-induced emission (AIE) or aggregation-caused quenching (ACQ). Amazing works have been accomplished, yet most of the DSE compounds were excited by UV light which limits their wide application in bioimaging. In this work, we achieved a visible-light excited DSE fluorophore and realized its imaging in SKOV-3 cells and zebrafish. The naphtho[2’,3’:4,5]imidazo[1,2-a]pyridine (NIP) core ensures its emission in dilute solution. Meanwhile, the twisted phenyl ring blocks fluorescence quenching induced by the π-π stacking and leads to the emission of the solid. The fluorescence intensity is steady even after 6 h of continuous intense sunlight. More importantly, photostability of NIP in cells is much better than commercial dye (mitochondrial green).

In this study, the solvatochromic behavior of Methyl orange was studied visible spectrophotometrically in seven aqueous binary systems from water with methanol, ethanol, propanol, DMF, DMSO, acetone and dioxane solvents. The spectral data was interpreted in terms of solute-solvent and solvent-solvent interactions. The deviation from linearity in the plots of νmax versus x2 due to preferential solvation of the Methyl orange by one component of the mixed solvent and due to solvent microheterogeneity. The preferential solvation parameters local mole fraction X2L, solvation index δs2 and exchange constant K12 were evaluated. The preference of solute to be solvated by one of the solvating species relative to others was explained. All values of K12 were less than unity that indicates the preferential solvation of Methyl orange by water, except in case the water-propanol mixture where K12 was higher than unity. The preferential solvation index δs2 values were calculated and interpreted for each binary mixture. The magnitude of preferential solvation index was highest in water-DMSO mixtures than in the all other solvent mixtures. The energy of electronic transition in maximum absorption (ET) was calculated in each binary mixture. The extent and importance of each solute-solvent interactions to ET were analyzed by the linear solvation energy relationships using the Kamlet-Taft strategy.

A dual-target fluorescent chemosensor BQC (((E)-N-benzhydryl-2-(quinolin-2-ylmethylene)hydrazine-1-carbothioamide) was synthesized for detecting In3+ and ClO−. BQC displayed green and blue fluorescence responses to In3+ and ClO− with low detection limits (0.83 µM for In3+ and 2.50 µM for ClO−), respectively. Importantly, BQC is the first fluorescent chemosensor capable of detecting In3+ and ClO−. The binding ratio between BQC and In3+ was determined to be a 2:1 through Job plot and ESI-MS analysis. BQC could be successfully utilized as a visible test kit to detect In3+. Meanwhile, BQC showed a selective turn-on response to ClO− even in the presence of anions or reactive oxygen species. The sensing mechanisms of BQC for In3+ and ClO− were demonstrated by 1 H NMR titration, ESI-MS and theoretical calculations.

Morphology (size, shape) and structural variations (bonding pattern, crystallography, and atomic arrangements) have significant impacts on the efficacy of the metallic nanoparticles. Fabrication of these metal nanoparticles through green synthesis using plant extracts has increased attention due to their low cost, less hazardous byproducts, and multiple applications. In present study, Eucalyptus globulus extract was used to synthesize silver nanoparticles (AgNPs). Change of color from light brown to reddish brown and UV–visible spectral peak at 423 nm confirmed the formation of AgNPs. The shifting of FTIR spectra peaks indicated the potential role of the functional groups in extract as capping agents. The DLS evaluated the average size and stability of the nanoparticles while the surface morphology, size and the elemental composition of the AgNPs was established by the FESEM and EDX analysis. The SEM images revealed spherical nanoparticles of size ranging from 40–60 nm. Biogenic AgNPs showed better DPPH radical scavenging activity with IC50 (13.44 ± 0.3) as compared to leaves extract with IC50 (10.57 ± 0.2). The synthesized AgNPs showed higher zones of inhibition (ZOI) by well diffusion method against Escherichia coli, Staphylococcus aureus and Klebsiella pneumoniae. Results of present study highlights the potential benefits of Eucalyptus globulus leaves extract-based AgNPs for various biomedical uses.Graphical Abstract

The increasing viral species have ruined people's health and the world's economy. Therefore, it is urgent to design bio-responsive materials to provide a vast platform for detecting a different family's passive or active virus. One can design a reactive functional unit for that moiety based on the particular bio-active moieties in viruses. Nanomaterials as optical and electrochemical biosensors have enabled better tools and devices to develop rapid virus detection. Various material science platforms are available for real-time monitoring and detecting COVID-19 and other viral loads. In this review, we discuss the recent advances of nanomaterials in developing the tools for optical and electrochemical sensing COVID-19. In addition, nanomaterials used to detect other human viruses have been studied, providing insights for developing COVID-19 sensing materials. The basic strategies for nanomaterials develop as virus sensors, fabrications, and detection performances are studied. Moreover, the new methods to enhance the virus sensing properties are discussed to provide a gateway for virus detection in variant forms. The study will provide systematic information and working of virus sensors. In addition, the deep discussion of structural properties and signal changes will offer a new gate for researchers to develop new virus sensors for clinical applications.Graphical Abstract

A novel naphthalimide-substituted calix[4]triazacrown-5 (Nap-Calix) at cone conformation was designed and synthesized to employ as a fluorescent probe, which enables the simultaneously detection of Co2+ and Cd2+ metal ions as well as dopamine (DA). 1H-NMR, 13C-NMR, ESI–MS and elemental analysis techniques were carried out to characterize its structure. Cation binding property of Nap-Calix against various metal ions such as Ba2+, Co2+, Ni2+, Pb2+, Zn2+, and Cd2+ exhibited that the sensor selectively binds to Co2+ and Cd2+ metal ions with a remarkable affinity. Introduction of Co2+ and Cd2+ metal ions to a solution of Nap-Calix in DMF/water (1:1, v/v) resulted with a new emission band at 370 nm when excited at 283 nm. In addition, the fluorescence sensing affinity of the probe Nap-Calix against a catecholamine neurotransmitter (dopamine) was investigated in a wide range of concentration of DA (0–0.1 mmol L−1) in 50% DMF/PBS (pH = 5.0). The fluorescence intensity of Nap-Calix, with excitation/emission peaks at 283/327 nm, is highly enhanced by DA. It was also observed that Nap-Calix exhibits excellent fluorescence behavior towards DA with a very low detection limit as 0.21 µmol L−1.

The combustion procedure was used to synthesize Bi2Al4O9:Eu3+ phosphors. The XRD and photoluminescence properties are investigations. The XRD patterns consist of an orthorhombic crystal structure. At 395 nm, the maximum excitation intensity was obtained. Following 395 nm excitation, two different emission peaks at 593 and 615 nm were observed. Concentration quenching occurred at 0.5 mol % Eu3+ ions. The CIE coordinates for the Bi2Al4O9 phosphor with Eu3+ ion doped are 615 nm (x = 0.680, y = 0.319) falling in the red region. According to the photoluminescence results, Bi2Al4O9:Eu3+ phosphors might be useful in the fields of near UV-excited w-LEDs.

The present work intended to report the synthesis of newly designed donor-acceptor complexes of the pyrimidine-based system namely TAPHIA 1 and TAPHIA 2, which are symphonized to give the NLO properties. The methodologies adopted for both complexes were different and hence influenced their geometrical properties. The synthesized complexes were characterized using different techniques including SCXRD, FTIR, UV, PXRD, and TGA to confirm their formation. The SCXRD analysis revealed that TAPHIA 1 was crystallized in the Pca21 space group in an orthorhombic system while TAPHIA 2 was crystallized in the P21/c space group in a monoclinic system. The third-order NLO properties of both complexes were explored using the Z-Scan technique by employing a continuous wave (CW) diode laser of 520 nm. The third-order NLO parameters including nonlinear refractive index (n2), nonlinear absorption coefficient (β) and nonlinear optical susceptibility (χ (3)) were calculated at different powers; 40, 50 and 60 mW at fixed solution concentration (10 mM) for both the complexes. Moreover, the experimental properties including NLO, FTIR, and UV were well corroborated with theoretical results obtained at the B3LYP-D3/6-31++G(d,p) level of theory. The analysis of the theoretical and experimental properties of both complexes suggests that TAPHIA 2 is a better applicant to be employed in optical devices than TAPHIA 1 due to the enhanced ability of internal charge transfer.Graphical AbstractSymphonizing effect of NLO properties exhibited by two newly synthesized donor acceptor complexes namely TAPHIA 1 and TAPHIA 2. The NLO potential of the two newly reported organic complexes were influenced by their structural properties and charge transfer ability, made them good applicants to be employed in optoelectronic field.

Dyes derived from benzothiazoles are an important class of heterocycles which have remarkable photophysical properties. New photoluminescent 2-phenylbenzothiazole derivatives containing different functional groups were synthesized in high yields and used for silylated derivatives synthesis. The new photoactive compounds were fully characterized and their photophysical properties were investigated. The absorption and fluorescence spectra of the benzothiazoles and their silylated derivatives were evaluated in a series of organic solvents. The results showed that the benzothiazoles present absorption in the ultraviolet range and emission in the blue region with moderate quantum yields and large Stokes shift. The solvatochromism of these compounds was investigated by using Lippert and ET(30) Dimroth-Reichardt empirical solvent polarity scales. The dipole moments obtained by Bakshiev and Kawaski-Chamma-Viallet equations revealed that the excited states were more polar than the ground states.Graphical Abstract

Colorectal cancer (CRC) is a leading cause of morbidity and death worldwide. As current cancer drugs are ineffective, new solutions are being sought in other fields, including nanoscience. Similarly, silver nanoparticles play an important role in the pharmaceutical industry as they act as anti-cancer agents with less harmful effects and are usually 1 to 100 nm in size. Selenic acid (SA) and pyruvic acid (PA) are involved in various metabolic pathways in cancer. For this reason, we decided to detect their influence on colorectal cancer using silver-based (Ag) nanocarriers. DLS, Zetasizer, SEM and UV-Vis analyses were used to characterize AgSA and AgPA. A UV spectrophotometer was used to analyze the release of the NPs. MTT analyses were used to measure the viability of HCT116 and HUVEC cells, and IC50 values were calculated using GraphPad Prism. The indicated dosage and particle size of AgSA NPs proved to be suitable for cytotoxicity. Moreover, injection of these nanoparticles into non-cancer cells proved safe due to their minimal toxicity. In contrast, the AgPA NPs have no cytotoxicity and induce proliferation of HCT116 cells. Finally, only the synthesised AgSA nanoparticles could be used for advanced cancer therapy, which is both inexpensive and has minimal side effects.